Cas no 827588-38-5 (3-Pyridinecarboxamide, 6-amino-N-[2-(dimethylamino)ethyl]-N-methyl-)

3-Pyridinecarboxamide, 6-amino-N-[2-(dimethylamino)ethyl]-N-methyl- structure
827588-38-5 structure
Product name:3-Pyridinecarboxamide, 6-amino-N-[2-(dimethylamino)ethyl]-N-methyl-
CAS No:827588-38-5
MF:C11H18N4O
MW:222.28682
CID:683609
PubChem ID:58772627

3-Pyridinecarboxamide, 6-amino-N-[2-(dimethylamino)ethyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 6-amino-N-[2-(dimethylamino)ethyl]-N-methyl-
    • 6-amino-N-[2-(dimethylamino)ethyl]-N-methylpyridine-3-carboxamide
    • 827588-38-5
    • SCHEMBL13403419
    • AKOS013035858
    • DTXSID40729925
    • Inchi: InChI=1S/C11H18N4O/c1-14(2)6-7-15(3)11(16)9-4-5-10(12)13-8-9/h4-5,8H,6-7H2,1-3H3,(H2,12,13)
    • InChI Key: YWKWXJQUHBVSEK-UHFFFAOYSA-N
    • SMILES: CN(C)CCN(C)C(=O)C1=CN=C(C=C1)N

Computed Properties

  • Exact Mass: 222.14806121g/mol
  • Monoisotopic Mass: 222.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 62.5Ų

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